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Compound of Interest

Compound Name: 6-Methoxycyclodecan-1-one

Cat. No.: B15437964 Get Quote

In-depth Technical Guide: 6-Methoxycyclodecan-
1-one
Introduction

Following a comprehensive search of available scientific literature and chemical databases, it

has been determined that specific chemical and physical property data, detailed experimental

protocols, and established signaling pathways for the compound 6-Methoxycyclodecan-1-one
are not readily available in the public domain. The search yielded information on related but

structurally distinct molecules, which are not directly applicable to the subject of this guide.

This document aims to provide a foundational understanding of the anticipated characteristics

of 6-Methoxycyclodecan-1-one based on general principles of organic chemistry and to

outline the standard experimental methodologies that would be employed for its synthesis and

characterization. This guide is intended for researchers, scientists, and drug development

professionals who may be interested in the synthesis and evaluation of this novel compound.

Predicted Chemical and Physical Properties
While specific experimental data is unavailable, the properties of 6-Methoxycyclodecan-1-one
can be predicted based on its chemical structure.

Table 1: Predicted Physicochemical Properties of 6-Methoxycyclodecan-1-one
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Property Predicted Value/Characteristic

Molecular Formula C₁₁H₂₀O₂

Molecular Weight 184.28 g/mol

Appearance
Likely a colorless to pale yellow oil or a low-

melting solid

Boiling Point
Estimated to be in the range of 250-300 °C at

atmospheric pressure

Melting Point If solid, likely to be low

Solubility

Expected to be soluble in common organic

solvents (e.g., ethanol, dichloromethane,

acetone) and sparingly soluble in water

Density Predicted to be slightly less than 1.0 g/mL

Standard Experimental Protocols for Synthesis and
Characterization
The synthesis and characterization of 6-Methoxycyclodecan-1-one would follow established

organic chemistry methodologies.

Synthesis Workflow
A potential synthetic route could involve the methoxy-functionalization of a cyclodecanone

derivative. The following diagram illustrates a generalized workflow for such a synthesis and

subsequent purification.
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Generalized Synthesis and Purification Workflow

Synthesis

Work-up

Purification

Starting Material
(e.g., 6-Hydroxycyclodecan-1-one)

Methylation Reaction
(e.g., with methyl iodide and a base)

Reagents

Reaction Quenching

Liquid-Liquid Extraction

Drying of Organic Layer

Solvent Evaporation

Column Chromatography

Pure 6-Methoxycyclodecan-1-one
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Structural Characterization Workflow

Spectroscopic Analysis

Mass Spectrometry (MS)
- Determine molecular weight

Infrared (IR) Spectroscopy
- Identify functional groups (C=O, C-O)

Nuclear Magnetic Resonance (NMR)
- ¹H and ¹³C NMR for detailed structure

Purity Assessment
(e.g., HPLC, GC-MS)

Structure Confirmed
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Hypothetical Biological Activity Investigation

Biological Screening

6-Methoxycyclodecan-1-one

High-Throughput Screening
(e.g., against cancer cell lines, enzymes)

Hit Identification

Lead Optimization

Preclinical Studies

Clinical Trials

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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